N-4-quinazolinylvaline
Description
“N-4-quinazolinylvaline” is a chemical compound with the molecular formula C13H15N3O2 . It has an average mass of 245.277 Da and a mono-isotopic mass of 245.116425 Da .
Molecular Structure Analysis
“N-4-quinazolinylvaline” has a molecular structure represented by the formula C13H15N3O2 . Unfortunately, the specific structural details or the 3D conformation of this molecule are not provided in the available resources.Physical And Chemical Properties Analysis
“N-4-quinazolinylvaline” is a solid at room temperature . It has a molecular weight of 245.28 .Scientific Research Applications
Antimicrobial Activity
Quinazolinone and quinazoline derivatives, such as N-4-quinazolinylvaline, have been found to exhibit significant antimicrobial properties . These compounds have been investigated as potential novel antibiotics, particularly in light of increasing drug resistance in bacterial strains .
Anti-inflammatory Properties
These compounds have also been associated with anti-inflammatory activities . This suggests potential applications in the treatment of conditions characterized by inflammation .
Anticonvulsant Properties
Quinazolinone and quinazoline derivatives have shown anticonvulsant properties , indicating potential use in the management of seizure disorders .
Anticancer Properties
N-4-quinazolinylvaline and related compounds have demonstrated anticancer properties . This suggests potential applications in cancer therapy .
Antifungal Properties
These compounds have also been associated with antifungal activities . This suggests potential applications in the treatment of fungal infections .
Anti-HIV Properties
Quinazolinone and quinazoline derivatives have shown anti-HIV properties , indicating potential use in the management of HIV infection .
properties
IUPAC Name |
3-methyl-2-(quinazolin-4-ylamino)butanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2/c1-8(2)11(13(17)18)16-12-9-5-3-4-6-10(9)14-7-15-12/h3-8,11H,1-2H3,(H,17,18)(H,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHNBRZQJEHYCGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)O)NC1=NC=NC2=CC=CC=C21 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-3-(2,3-Dichloropyridin-4-yl)-1-[5-methyl-1-(4-methylphenyl)triazol-4-yl]prop-2-en-1-one](/img/structure/B2685105.png)
![Ethyl 2-(2-((5-(benzo[d]thiazole-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)acetate](/img/structure/B2685119.png)
![(Cyclopropylmethyl)[2-(morpholin-4-yl)ethyl]amine](/img/structure/B2685121.png)
![Ethyl 5-(3,4-difluorobenzamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate](/img/structure/B2685122.png)
![Ethyl 3-bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylate](/img/structure/B2685123.png)
